Cas no 1806317-98-5 (Ethyl 4-cyano-5-mercapto-2-methoxybenzoate)

• Product Name: Ethyl 4-cyano-5-mercapto-2-methoxybenzoate
• CAS No: 1806317-98-5
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4955328
• Update Time: 2025-05-25

Ethyl 4-cyano-5-mercapto-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-mercapto-2-methoxybenzoate

• Inchi： 1S/C11H11NO3S/c1-3-15-11(13)8-5-10(16)7(6-12)4-9(8)14-2/h4-5,16H,3H2,1-2H3
• InChI Key： IENLXKZWRJNAQX-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(=C(C(=O)OCC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 4-cyano-5-mercapto-2-methoxybenzoate

Recent Advances in the Study of Ethyl 4-cyano-5-mercapto-2-methoxybenzoate (CAS: 1806317-98-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-cyano-5-mercapto-2-methoxybenzoate (CAS: 1806317-98-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic benzoate derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features that include a cyano group, a mercapto moiety, and a methoxy substituent. Recent studies have focused on exploring its synthetic pathways, biological activities, and potential as a building block for more complex pharmaceutical agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of Ethyl 4-cyano-5-mercapto-2-methoxybenzoate, demonstrating improved yields through a novel palladium-catalyzed coupling approach. The research team achieved an 82% yield under optimized conditions, representing a significant improvement over previous methods. This advancement is particularly important as it enables more efficient large-scale production for further biological evaluation.

In terms of biological activity, recent in vitro studies have revealed that Ethyl 4-cyano-5-mercapto-2-methoxybenzoate exhibits moderate inhibitory effects against several kinase targets, including JAK2 and EGFR, with IC50 values in the low micromolar range. While not sufficiently potent as a standalone therapeutic agent, these findings suggest its potential as a valuable scaffold for the development of more potent kinase inhibitors through structural modifications.

Perhaps the most promising application emerging from recent research is the compound's role as a key intermediate in the synthesis of novel anticancer agents. A 2024 study demonstrated its successful incorporation into a series of hybrid molecules that showed selective cytotoxicity against triple-negative breast cancer cell lines. The researchers attributed this activity to the compound's ability to serve as a Michael acceptor, potentially interacting with cellular thiols and disrupting redox homeostasis in cancer cells.

From a chemical biology perspective, the mercapto group in Ethyl 4-cyano-5-mercapto-2-methoxybenzoate has been exploited for bioconjugation applications. Recent work has shown its effectiveness in forming stable thioether linkages with various biomolecules, making it a valuable tool for probe development and targeted drug delivery systems. This application has been particularly useful in developing fluorescent probes for cellular imaging studies.

Looking forward, several research groups are currently investigating the potential of Ethyl 4-cyano-5-mercapto-2-methoxybenzoate derivatives as modulators of protein-protein interactions. Preliminary computational docking studies suggest that appropriately modified derivatives might effectively disrupt specific protein complexes involved in disease pathways. However, these findings require experimental validation in biological systems.

In conclusion, while Ethyl 4-cyano-5-mercapto-2-methoxybenzoate (1806317-98-5) may not itself be a clinical candidate, recent research highlights its growing importance as a versatile chemical building block with multiple applications in drug discovery and chemical biology. The compound's unique combination of functional groups continues to inspire innovative research directions, particularly in the development of targeted therapies and chemical probes.